Cas no 29752-43-0 (6H-Dibenzo[b,d]pyran-6-one,2,3,4,4a-tetrahydro-2,3,7-trihydroxy-9-methoxy-4a-methyl-, (2R,3R,4aR)-rel-)

• Product Name: 6H-Dibenzo[b,d]pyran-6-one,2,3,4,4a-tetrahydro-2,3,7-trihydroxy-9-methoxy-4a-methyl-, (2R,3R,4aR)-rel-
• CAS No: 29752-43-0
• Molecular Formula: C₁₅H₁₆O₆
• Molecular Weight: 292.28394
• CID: 267505
• PubChem ID: 34687

6H-Dibenzo[b,d]pyran-6-one,2,3,4,4a-tetrahydro-2,3,7-trihydroxy-9-methoxy-4a-methyl-, (2R,3R,4aR)-rel- Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one,2,3,4,4a-tetrahydro-2,3,7-trihydroxy-9-methoxy-4a-methyl-, (2R,3R,4aR)-rel-
• Altenuene
• (2S,3S,4aS)-2,3,7-trihydroxy-9-methoxy-4a-methyl-3,4-dihydro-2H-benzo[c]chromen-6-one
• (2S,3S,4aS)-2,3,7-trihydroxy-9-methoxy-4a-methyl-4,4a-dihydro-2H-benzo[c]chromen-6(3H)-one
• Q63409701
• BRN 4153870
• 6H-Dibenzo(b,d)pyran-6-one, 2,3,4,4a-tetrahydro-2,3,7-trihydroxy-9-methoxy-4a-methyl-, (2-alpha,3-beta,4a-beta)-(+-)-
• DTXSID60891799
• Altenuene Solution in Methanol, 100ug/mL
• NCGC00179755-01
• CCRIS 8303
• 1ST001410
• NS00094874
• MEGxm0_000136
• NCGC00179755-02
• ACon0_001041
• ACon1_002175
• 5-18-05-00113 (Beilstein Handbook Reference)
• 1ST001410-100M
• CHEMBL482228
• 29752-43-0
• BRD-K26184114-001-01-8
• Dihydroaltenuene A
• 3-epi-dihydroaltenuene A
• Dihydroaltenuene B
• CHEBI:144317
• 6H-Dibenzo[b,d]pyran-6-one, 2,3,4,4a-tetrahydro-2,3,7-trihydroxy-9-methoxy-4a-methyl-, (2.alpha.,3.beta.,4a.beta.)-(.+/-.)-
• (2R,3R,4aR)-2,3,7-trihydroxy-9-methoxy-4a-methyl-2,3,4,4a-tetrahydro-6H-dibenzo(b,d)pyran-6-one
• DA-70735
• (2R,3R,4AR)-2,3,7-trihydroxy-9-methoxy-4a-methyl-2,3,4,4a-tetrahydro-6H-benzo(c)chromen-6-one
• (2R,3R,4aR)-2,3,7-trihydroxy-9-methoxy-4a-methyl-2,3,4,4a-tetrahydro-6H-dibenzo[b,d]pyran-6-one
• (2R,3R,4aR)-2,3,7-trihydroxy-9-methoxy-4a-methyl-2,3,4,4a-tetrahydro-6H-benzo[c]chromen-6-one
• 6H-Dibenzo(b,d)pyran-6-one, 2,3,4,4a-tetrahydro-2,3,7-trihydroxy-9-methoxy-4a-methyl-, (2alpha,3beta,4abeta)-(+/-)-
• DTXCID401031036
• (2S,3S,4aS)-2,3,7-trihydroxy-9-methoxy-4a-methyl-3,4-dihydro-2H-benzo(c)chromen-6-one

• InChIKey： MMHTXEATDNFMMY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H16O6/c1-15-6-12(18)10(16)5-9(15)8-3-7(20-2)4-11(17)13(8)14(19)21-15/h3-5,10,12,16-18H,6H2,1-2H3
• SMILES： COC1C=C(O)C2=C(C3=CC(O)C(O)CC3(OC2=O)C)C=1

Computed Properties

• Exact Mass: 292.09500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 292.09468823g/mol
• Heavy Atom Count: 21
• Complexity: 475
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• LogP: 0.83880
• PSA: 96.22000
• Boiling Point: 609.4±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 233.5±25.0 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether